Cas no 903324-48-1 (N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide)

• Product Name: N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide
• CAS No: 903324-48-1
• MF: C₂₄H₂₃N₅O₄
• MW: 445.470525026321
• CID: 5504986
• Update Time: 2025-07-16

N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(3-pyridinyl)ethyl]-N2-(3-nitrophenyl)-
• N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

• Inchi： 1S/C24H23N5O4/c30-23(24(31)27-20-8-3-9-21(13-20)29(32)33)26-15-22(18-7-4-11-25-14-18)28-12-10-17-5-1-2-6-19(17)16-28/h1-9,11,13-14,22H,10,12,15-16H2,(H,26,30)(H,27,31)
• InChI Key： NYDHXNGGYKUOQK-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CN=C1)(=O)C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

Comprehensive Analysis of N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 903324-48-1)

The compound N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 903324-48-1) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate combination of aromatic and heterocyclic components, including a 3-nitrophenyl group, a pyridin-3-yl moiety, and a 1,2,3,4-tetrahydroisoquinolin-2-yl segment. This molecular architecture suggests potential applications in pharmaceutical research, particularly in the development of targeted therapies.

In recent years, the scientific community has shown growing interest in compounds like N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide due to their potential role in modulating biological pathways. Researchers are particularly intrigued by its pyridine and tetrahydroisoquinoline components, which are known to interact with various enzyme systems. This has led to increased searches for terms such as "pyridine derivatives in drug discovery" and "tetrahydroisoquinoline pharmacological effects," highlighting the compound's relevance in modern medicinal chemistry.

The 3-nitrophenyl group in this molecule is another critical feature, as nitroaromatic compounds often exhibit unique electronic properties. This has sparked discussions about the compound's potential in materials science, particularly in the context of "nitroaromatic compounds for optoelectronics." The combination of these functional groups makes CAS No. 903324-48-1 a subject of interest for both pharmaceutical and materials science applications, bridging two traditionally distinct fields of research.

From a synthetic chemistry perspective, the preparation of N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide presents interesting challenges. The coupling of the pyridin-3-yl and tetrahydroisoquinolin-2-yl moieties requires precise control of reaction conditions, making it a valuable case study for advanced organic synthesis techniques. This aligns with current trends in "challenges in heterocyclic compound synthesis" and "multi-component reaction optimization," topics frequently searched by chemistry professionals.

While the exact biological activity profile of CAS No. 903324-48-1 requires further investigation, its structural features suggest potential interactions with various biological targets. The presence of both hydrogen bond acceptors (the nitro group and pyridine nitrogen) and potential hydrogen bond donors makes this compound particularly interesting for structure-activity relationship studies. This has led to increased interest in "molecular docking studies of complex amides" and "nitro-containing bioactive compounds" within the research community.

The stability and physicochemical properties of N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide are also subjects of scientific inquiry. Researchers are particularly interested in how the nitrophenyl group affects the compound's solubility and membrane permeability, key factors in drug development. These aspects connect with popular search queries like "improving drug-like properties of complex molecules" and "impact of nitro groups on molecular properties."

In the context of analytical chemistry, the characterization of CAS No. 903324-48-1 presents opportunities to explore advanced spectroscopic techniques. The compound's multiple aromatic systems and amide linkages make it an interesting subject for "NMR analysis of complex heterocycles" and "mass spectrometry of polyfunctional compounds," topics that frequently appear in analytical chemistry literature and search trends.

As research into multifunctional compounds continues to grow, N-(3-nitrophenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide stands as an excellent example of how complex molecular architectures can bridge multiple research areas. Its study contributes to our understanding of "molecular design principles" and "structure-property relationships," addressing fundamental questions in chemical sciences while maintaining potential for practical applications.